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Compound of Interest

Compound Name: VH 101, acid

Cat. No.: B12362691

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical waste is paramount to ensuring a safe and compliant laboratory
environment. This document provides essential safety and logistical information for the proper
disposal of VH 101, a corrosive acidic solution. Adherence to these procedures is critical for
minimizing environmental impact and protecting personnel from potential hazards.

Quantitative Data Summary

The following table summarizes the key quantitative data for the primary component of VH 101,
believed to be acrylic acid, based on available Safety Data Sheets (SDS). This information is
crucial for understanding the material's hazards and for making informed decisions regarding

its handling and disposal.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b12362691?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12362691?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value
Chemical Name Acrylic Acid
CAS Number 79-10-7
Concentration >95%
Signal Word Danger

Flammable liquid and vapor, Harmful if

swallowed, in contact with skin or if inhaled,
Hazards )

Causes severe skin burns and eye damage,

May cause respiratory irritation.[1]

Experimental Protocol: Step-by-Step Disposal
Procedure

This protocol outlines the necessary steps for the safe disposal of VH 101. This procedure
should be carried out only by trained personnel in a designated and properly equipped area.

1. Personal Protective Equipment (PPE): Before handling VH 101, all personnel must be
equipped with the appropriate PPE to prevent exposure.

o Eye Protection: Wear chemical safety goggles and a face shield.[2]
» Hand Protection: Wear chemically resistant gloves (e.qg., nitrile, neoprene, or butyl rubber).
e Body Protection: Wear a lab coat or chemical-resistant apron.[2]

o Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If
significant vapors are expected, a respirator may be necessary.[1]

2. Neutralization (for small quantities): For small spills or residual amounts of VH 101,
neutralization can be a safe disposal method. This process should only be performed by
trained individuals who understand the chemical reactions involved.[2]

e Preparation: Conduct the neutralization in a chemical fume hood.[2] Prepare a neutralizing
agent, such as a dilute solution of sodium bicarbonate or sodium hydroxide.
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e Procedure: Slowly add the neutralizing agent to the VH 101 solution while stirring
continuously. Monitor the pH of the solution using pH paper or a calibrated pH meter.

o Completion: Continue adding the neutralizing agent until the pH of the solution is between
5.5 and 9.5.[2]

» Disposal of Neutralized Solution: Once neutralized, the solution may be flushed down the
sanitary sewer with copious amounts of water (at least 20 parts water to 1 part neutralized
solution), provided it does not contain any other hazardous materials.[2][3]

3. Disposal of Larger Quantities and Contaminated Materials: Larger volumes of VH 101 and
any materials contaminated with it (e.g., absorbent pads, gloves, containers) must be disposed
of as hazardous waste.

o Containerization: Collect the waste in a designated, properly labeled, and sealed container.
The container must be compatible with the chemical; for acids, this typically means using a
plastic container.[4][5] Do not overfill the container to allow for expansion.[4]

e Labeling: The waste container must be clearly labeled with "Hazardous Waste," the name of
the chemical (VH 101), and the associated hazards (e.g., Corrosive, Flammable).

o Storage: Store the sealed waste container in a designated hazardous waste accumulation
area, away from incompatible materials such as bases and oxidizers.[5]

e Arranging for Pickup: Contact your institution's Environmental Health and Safety (EHS) office
to arrange for the pickup and disposal of the hazardous waste.[3]

4. Emergency Procedures: In the event of a spill or exposure, follow these immediate safety
measures:

» Spill: For small spills, use an inert absorbent material to contain the spill.[1] For large spills,
evacuate the area and contact EHS immediately.[6]

» Skin Contact: Immediately remove contaminated clothing and rinse the affected area with
water for at least 15 minutes.[1][6]
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids.[1][6]

Inhalation: Move the affected person to fresh air.[1]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[1]

Seek Medical Attention: In all cases of exposure, seek immediate medical attention.[1][7]

Visual Workflow for VH 101 Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of VH 101.
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Caption: Logical workflow for the safe disposal of VH 101 acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b12362691?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC164250025&countryCode=US&language=en
https://ehs.cornell.edu/book/export/html/1304
https://www.uwlax.edu/globalassets/offices-services/ehs/part-g.pdf
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://shoptca.com/images/VP101-English_SDS.pdf
https://www.navybrand.com/sds/HDL-101-SDS.pdf
https://www.benchchem.com/product/b12362691#vh-101-acid-proper-disposal-procedures
https://www.benchchem.com/product/b12362691#vh-101-acid-proper-disposal-procedures
https://www.benchchem.com/product/b12362691#vh-101-acid-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12362691?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12362691?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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